(Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)acetamide

• IUPAC Name: 2-[2-[[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]amino]-2-oxoethyl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H18N4O3S3/c1-24-8-7-21-12-4-2-3-5-13(12)27-17(21)20-15(23)11-25-10-14(22)19-16-18-6-9-26-16/h2-6,9H,7-8,10-11H2,1H3,(H,18,19,22)
• InChI Key: CKCGGXJROVYUTA-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC=CC=C2SC1=NC(=O)CSCC(=O)NC3=NC=CS3
• Molecular Formula: C17H18N4O3S3
• Molecular Weight: 422.6 g/mol
• CAS No.: 862826-55-9

Description

The compound "(Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)acetamide" is a structurally complex molecule featuring a benzo[d]thiazole core substituted with a 2-methoxyethyl group, a thioacetamide linkage, and a thiazol-2-ylamino moiety. Such heterocyclic systems are often explored for pharmaceutical applications due to their ability to engage in hydrogen bonding, π-π stacking, and interactions with biological targets like enzymes or receptors . While direct data on this compound’s synthesis or activity are absent in the provided evidence, its structural analogs in the literature highlight key trends in physicochemical properties and reactivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound shares functional motifs with several classes of heterocyclic derivatives:

• Benzothiazole/Thiadiazole Hybrids: Compounds like N-[3-(3-Methylphenyl)-5-(3-dimethylamino-acryloyl)-3H-[1,3,4]-thiadiazol-2-ylidene]-benzamide (4g) () feature a thiadiazole ring fused with acryloyl and benzamide groups. In contrast, the target molecule replaces the thiadiazole with a benzo[d]thiazole scaffold, which may enhance aromatic π-system interactions while introducing steric bulk from the 2-methoxyethyl substituent .
• Thioacetamide Derivatives: The thioacetamide group in the target compound is structurally analogous to N-{2,2,2-trichloro-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)amino]ethyl}acetamide (4.1) (). However, the presence of a trichloroethyl group in 4.1 likely reduces solubility compared to the target’s methoxyethyl chain .
• Thiazolidine/Azetidine Systems: Derivatives such as 2-(benzimidazole)-N-(3-chloro-2-(4-substitutedphenyl)-2-methyl-4-oxoazetidin-1-yl) acetamide (5a-c) () incorporate azetidine rings, which are conformationally constrained.

Physicochemical Properties

Key comparisons of melting points, yields, and spectral data are summarized below:

Compound	Melting Point	Yield	Key Functional Groups	IR Stretches (cm⁻¹)
Target Compound	Not reported	Not reported	Benzo[d]thiazole, thioacetamide, thiazol-2-ylamino	Estimated C=O: ~1650–1700
N-[3-(3-Methylphenyl)-5-(3-dimethylamino-acryloyl)-3H-[1,3,4]-thiadiazol-2-ylidene]-benzamide (4g)	200°C	82%	Thiadiazole, acryloyl, benzamide	1690 (C=O), 1638 (C=O)
N-{2,2,2-trichloro-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)amino]ethyl}acetamide (4.1)	503–504 K	97.4%	Trichloroethyl, thiadiazole, acetamide	1670 (C=O), 1657 (C=O)
N-(3-Benzyl-4-hydroxy-4-methylthiazolidin-2-ylidene)acetamide (2)	Not reported	95%	Thiazolidine, hydroxy, benzyl	Not reported

• Melting Points : The target compound’s methoxyethyl group may lower its melting point compared to chlorophenyl or trichloroethyl analogs (e.g., 4h, 4.1) due to reduced crystallinity .
• Synthetic Efficiency : Yields for thiadiazole derivatives (82–97.4%) suggest robust cyclization protocols, while the target’s synthesis may require optimized conditions for imine formation and thioether linkage .
• Spectroscopic Trends : The target’s IR spectrum would likely show C=O stretches near 1650–1700 cm⁻¹, similar to 4g and 4.1, but distinct N-H and C-S stretches (~1250–1360 cm⁻¹) due to the thioacetamide group .